Cas no 2554776-12-2 ((1S,3S)-3-Amino-cycloheptanol hydrochloride)

• Product Name: (1S,3S)-3-Amino-cycloheptanol hydrochloride
• CAS No: 2554776-12-2
• MF: C₇H₁₆ClNO
• MW: 165.66
• MDL: MFCD32710309
• CID: 5088145
• Update Time: 2025-06-20

(1S,3S)-3-Amino-cycloheptanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,3S)-3-Amino-cycloheptanol hydrochloride

• MDL： MFCD32710309
• Inchi： 1S/C7H15NO.ClH/c8-6-3-1-2-4-7(9)5-6;/h6-7,9H,1-5,8H2;1H/t6-,7-;/m0./s1
• InChI Key： MUUOZVGDMPWWQU-LEUCUCNGSA-N
• SMILES： N[C@H]1CCCC[C@H](O)C1.Cl

Additional information on (1S,3S)-3-Amino-cycloheptanol hydrochloride

Introduction to (1S,3S)-3-Amino-cycloheptanol Hydrochloride (CAS No. 2554776-12-2)

(1S,3S)-3-Amino-cycloheptanol hydrochloride (CAS No. 2554776-12-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is a hydrochloride salt of a cyclic amine, specifically a cycloheptanol derivative with an amino group at the 3-position. The chiral centers at the 1 and 3 positions confer specific stereochemical configurations, which are crucial for its biological activity and pharmacological properties.

The (1S,3S)-3-Amino-cycloheptanol hydrochloride has been extensively studied for its role in modulating various biological pathways. Recent research has highlighted its potential as a lead compound in the development of novel drugs targeting neurological disorders, cardiovascular diseases, and cancer. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further investigation.

In the context of neurological disorders, (1S,3S)-3-Amino-cycloheptanol hydrochloride has shown promise in preclinical studies as a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease. Its mechanism of action involves interacting with specific neurotransmitter receptors, particularly those involved in the regulation of dopamine and serotonin levels. These interactions can help restore neural function and alleviate symptoms associated with these debilitating conditions.

For cardiovascular diseases, the compound has demonstrated cardioprotective effects by reducing oxidative stress and inflammation in cardiac tissues. Studies have shown that (1S,3S)-3-Amino-cycloheptanol hydrochloride can inhibit the production of reactive oxygen species (ROS) and modulate inflammatory cytokines, thereby protecting heart cells from damage during ischemic events.

In the realm of cancer research, (1S,3S)-3-Amino-cycloheptanol hydrochloride has been explored for its antiproliferative properties. Preclinical data suggest that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. This makes it a potential candidate for combination therapy with existing anticancer agents to enhance treatment efficacy.

The synthesis of (1S,3S)-3-Amino-cycloheptanol hydrochloride involves multi-step processes that require precise control over stereochemistry to ensure the correct configuration at the chiral centers. Common synthetic routes include asymmetric hydrogenation, enantioselective catalysis, and chiral resolution techniques. These methods have been optimized to achieve high yields and purity levels, making the compound suitable for large-scale production.

Pharmacokinetic studies have revealed that (1S,3S)-3-Amino-cycloheptanol hydrochloride exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for brain tissue. The compound is metabolized primarily in the liver via cytochrome P450 enzymes and is excreted mainly through urine.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S,3S)-3-Amino-cycloheptanol hydrochloride in human subjects. Early results have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential drug interactions.

In conclusion, (1S,3S)-3-Amino-cycloheptanol hydrochloride (CAS No. 2554776-12-2) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it an exciting area of focus for ongoing research in medicinal chemistry and pharmaceutical development. As more data become available from clinical trials, it is anticipated that this compound will play a significant role in advancing treatments for various diseases.